
Application of Sudan I-d5 in environmental
sample analysis.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sudan I-d5

Cat. No.: B589186 Get Quote

Application of Sudan I-d5 in Environmental
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Application Note & Protocol

Introduction
Sudan I is a synthetic azo dye classified as a Group 3 carcinogen by the International Agency

for Research on Cancer (IARC). Its illegal use as an adulterant in foodstuffs to enhance color

has been a significant food safety concern. Beyond adulteration, the industrial use of Sudan I

and other azo dyes can lead to their release into the environment, contaminating soil and water

resources. The monitoring of these dyes in environmental matrices is crucial for assessing

environmental contamination and human exposure risks.

Sudan I-d5, a deuterated analog of Sudan I, serves as an excellent internal standard for the

quantitative analysis of Sudan I in complex environmental samples. The use of a stable

isotope-labeled internal standard is the gold standard in analytical chemistry, particularly for

chromatographic-mass spectrometric techniques. It effectively compensates for matrix effects

and variations in sample preparation and instrument response, leading to highly accurate and

precise quantification.

This document provides detailed protocols for the extraction and analysis of Sudan I in water

and soil samples using Sudan I-d5 as an internal standard, employing modern analytical
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techniques such as High-Performance Liquid Chromatography coupled with Tandem Mass

Spectrometry (HPLC-MS/MS).

Quantitative Data Summary
The following tables summarize the quantitative performance data for the analysis of Sudan I in

environmental and related matrices.

Table 1: Method Performance for Sudan I Analysis in Water Samples

Parameter Method
Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Recovery
(%)

Reference

Sudan I

Ultrasound-

assisted

supramolecul

ar liquid

phase

microextracti

on

1.74 µg/L 5.75 µg/L 95.5 - 98.0 [1]

Azo Dyes

Dispersive

solid-phase

extraction

with

Fe3O4@COF

-GC-MS

2.8 - 70.7

µg/kg

9.5 - 235.7

µg/kg
83.1 - 122.4 [2]

Table 2: Method Performance for Sudan Dyes in Solid Matrices (Foodstuffs as proxy for

Environmental Solids)
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Analyte Matrix Method LOD LOQ
Recovery
(%)

Referenc
e

Sudan I-IV

Chilli

pepper,

tomato

sauce,

sausage,

egg yolk

Molecularly

Imprinted

Solid

Phase

Extraction

(MISPE) -

HPLC

- - 85 - 101 [3][4]

Sudan I-IV
Spice

samples

Ultrasound

-assisted

solid-liquid

microextra

ction

- <1.17 µg/g
85.55 -

99.29
[5]

Sudan I-IV
Chilli

powder

Modified

QuEChER

S - UFLC-

UV

0.02–0.04

mg/kg

0.05–0.13

mg/kg

85.3 –

121.2
[6]

Sudan I-IV
Chilli

products

UHPSFC-

PDA
0.25 µg/mL 0.50 µg/mL

74.40 -

106.20
[7]

Sudan I-IV

Chilli

powder,

tomato

sauce

HPLC-

APPI-

MS/MS

5–18 µg/l 10–24 µg/l - [8]

Sudan I-IV

Chili

products,

edible rose

petals

LC-MS/MS - 4 - 10 ppb - [9]

8 Sudan

Dyes

Chili

Powder

UPLC-

MS/MS

0.001 -

0.03 mg/kg

0.002 - 0.1

mg/kg

80.7 -

104.4
[10]

15

Synthetic

Dyes

Sauce,

cotton

LC-MS/MS 0.7 - 5

µg/kg

7 - 15

µg/kg

82 - 119 [11]
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candy,

pickle

11 Azo

Dyes
Spices

UPLC-

MS/MS
- -

93.8 -

115.2
[12]

Sudan

Dyes

Chili

Powder

SPE-

HPLC/UV
- - >90 [13]

Experimental Protocols
Protocol 1: Analysis of Sudan I in Water Samples using
Ultrasound-Assisted Supramolecular Liquid Phase
Microextraction (UA-SLPME) and HPLC-MS/MS
This protocol is adapted from a method for the preconcentration and determination of trace

levels of Sudan I in environmental water samples.[1][14]

1. Materials and Reagents

Sudan I analytical standard

Sudan I-d5 internal standard solution (1 µg/mL in methanol)

1-decanol

Tetrahydrofuran (THF)

Phosphate buffer (pH 4.0)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water
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Conical bottom centrifuge tubes (50 mL)

Ultrasonic bath

Centrifuge

HPLC-MS/MS system

2. Sample Preparation and Extraction

Collect water samples in clean glass bottles.

In a 50 mL conical bottom centrifuge tube, place 15 mL of the water sample.

Spike the sample with a known amount of Sudan I-d5 internal standard solution (e.g., 50 µL

of 1 µg/mL solution).

Add 2 mL of pH 4.0 phosphate buffer.

Add 100 µL of 1-decanol and 200 µL of THF to form the supramolecular solvent (SUPRAS).

[14]

Place the tube in an ultrasonic bath and sonicate for 4 minutes to form a cloudy solution of

nano-micelles.[1]

Centrifuge the tube for 2 minutes to separate the phases.[1]

The SUPRAS phase containing the extracted Sudan I and Sudan I-d5 will be in the upper

layer.

Carefully collect the SUPRAS phase with a syringe.

The collected extract is ready for HPLC-MS/MS analysis.

3. HPLC-MS/MS Analysis

HPLC Column: C18 column (e.g., 2.1 x 100 mm, 1.7 µm)

Mobile Phase: A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid.
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Gradient: A suitable gradient to separate Sudan I from matrix interferences.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

MS/MS Detection: Multiple Reaction Monitoring (MRM) mode.

Monitor the specific precursor-to-product ion transitions for Sudan I and Sudan I-d5.

4. Quantification

Construct a calibration curve using standards of Sudan I prepared in a blank matrix extract

and spiked with the same concentration of Sudan I-d5 as the samples.

Calculate the concentration of Sudan I in the samples by comparing the peak area ratio of

Sudan I to Sudan I-d5 against the calibration curve.

Protocol 2: Analysis of Sudan I in Soil Samples using
Ultrasound-Assisted Extraction (UAE) and HPLC-MS/MS
This protocol is a proposed method based on the principles of ultrasound-assisted extraction

for organic contaminants from solid environmental matrices.[15][16]

1. Materials and Reagents

Sudan I analytical standard

Sudan I-d5 internal standard solution (1 µg/mL in methanol)

Acetone (HPLC grade)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)
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Ultrapure water

Anhydrous sodium sulfate

Centrifuge tubes (50 mL)

Ultrasonic probe or bath

Centrifuge

Syringe filters (0.22 µm)

HPLC-MS/MS system

2. Sample Preparation and Extraction

Collect soil samples and air-dry them. Sieve the soil to remove large debris.

Weigh 5 g of the homogenized soil sample into a 50 mL centrifuge tube.

Spike the sample with a known amount of Sudan I-d5 internal standard solution (e.g., 50 µL

of 1 µg/mL solution).

Add 10 mL of an extraction solvent mixture (e.g., acetone:acetonitrile 1:1 v/v).

Vortex the sample for 1 minute.

Place the sample in an ultrasonic bath or use an ultrasonic probe for 15 minutes to assist the

extraction.

Centrifuge the sample at 4000 rpm for 10 minutes.

Decant the supernatant into a clean tube.

Repeat the extraction process (steps 4-8) with a fresh portion of the extraction solvent.

Combine the supernatants.

Add anhydrous sodium sulfate to remove any residual water.
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Filter the extract through a 0.22 µm syringe filter into a vial for HPLC-MS/MS analysis.

3. HPLC-MS/MS Analysis

Follow the same HPLC-MS/MS conditions as described in Protocol 1.

4. Quantification

Follow the same quantification procedure as described in Protocol 1, preparing matrix-

matched standards by extracting a blank soil sample.

Visualizations

Sample Preparation (Water) Extraction Analysis

15 mL Water Sample Spike with Sudan I-d5 Add pH 4.0 Buffer Add 1-decanol & THF Ultrasonication (4 min) Centrifugation (2 min) Collect SUPRAS Phase HPLC-MS/MS Analysis

Sample Preparation (Soil) Extraction Analysis

5 g Soil Sample Spike with Sudan I-d5 Add Extraction Solvent Ultrasonication (15 min) Centrifugation (10 min) Collect Supernatant Repeat Extraction Combine & Dry Filter (0.22 µm) HPLC-MS/MS Analysis
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Analytical Challenge

Solution

Benefits

Accurate Quantification of Sudan I
in Complex Environmental Matrices

Use of Sudan I-d5 as an Internal Standard

Correction for Matrix Effects

Compensation for Sample Loss during Preparation

Improved Accuracy and Precision

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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